Cas no 1375471-87-6 (Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine)

• Product Name: Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine
• CAS No: 1375471-87-6
• MF: C₁₄H₂₉N₃
• MW: 239.400163412094
• MDL: MFCD19410625
• CID: 4594643
• PubChem ID: 64024841
• Update Time: 2025-10-29

Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine Chemical and Physical Properties

Names and Identifiers

• Methyl({2-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]ethyl})amine
• [1,4'-Bipiperidine]-4-ethanamine, N,1'-dimethyl-
• Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine

• MDL： MFCD19410625
• Inchi： 1S/C14H29N3/c1-15-8-3-13-4-11-17(12-5-13)14-6-9-16(2)10-7-14/h13-15H,3-12H2,1-2H3
• InChI Key： HSIUAGQVRUHXFE-UHFFFAOYSA-N
• SMILES： N1(C2CCN(C)CC2)CCC(CCNC)CC1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 310.3±10.0 °C at 760 mmHg
• Flash Point: 130.2±13.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine

Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine (CAS No. 1375471-87-6): A Comprehensive Overview in Modern Chemical Biology

Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine, identified by its CAS number 1375471-87-6, is a complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its intricate piperidine-based structure, which contributes to its unique chemical and biological properties. The< strong>1-methylpiperidin-4-yl and piperidin-4-ylethyl substituents play a crucial role in determining the compound's reactivity and potential applications in drug development.

The molecular structure of Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine features a highly substituted piperidine core, which is a common motif in many biologically active compounds. The presence of multiple nitrogen atoms in the structure enhances its ability to interact with various biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of such nitrogen-rich heterocycles in the design of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In the realm of pharmaceutical research, the< strong>Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine molecule has been explored for its potential as an intermediate in the synthesis of more complex pharmacophores. Its structural framework allows for modifications that can fine-tune its pharmacological profile, making it a versatile building block for drug discovery programs. Researchers have been particularly interested in its ability to modulate neurotransmitter systems, which could lead to the development of new treatments for conditions such as depression, anxiety, and chronic pain.

One of the most compelling aspects of Methyl({2-1-(1-methylpiperidin-4-yl)piperidin-4-ylethyl})amine is its potential role in inhibiting specific enzymes and receptors that are implicated in various diseases. For instance, preliminary studies suggest that this compound may interact with< strong>serotonin receptors, which are known to be involved in mood regulation. The ability to selectively target these receptors without causing significant side effects is a key goal in modern drug development. Additionally, the< strong>piperidine moiety has been shown to enhance binding affinity and metabolic stability, attributes that are highly desirable in lead compounds.

The synthesis of Methyl({2-(1-methylpiperidin-4-yloxy)piperidin-4-yethanol})amine involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity, which is essential for downstream biological evaluations. Techniques such as nucleophilic substitution and reductive amination have been employed to construct the core piperidine structure, while protecting group strategies have been utilized to ensure regioselective functionalization.

In recent years, there has been growing interest in exploring the pharmacological properties of< strong>Methyl({2-(1-methylpiperidin-4-yloxy)piperidin}-4-yethanol)amine derivatives. These derivatives have been investigated for their potential therapeutic effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The< strong>piperidine scaffold is particularly well-suited for these applications due to its ability to cross the blood-brain barrier and interact with central nervous system targets. Furthermore, the presence of multiple chiral centers offers opportunities for developing enantiomerically pure compounds with enhanced efficacy and reduced toxicity.

The chemical biology community has also been intrigued by the potential of Methyl({2-(1-methylpiperidin)-4-yloxy)piperidine})amine as a tool compound for studying enzyme mechanisms. Its ability to act as a substrate or inhibitor for various enzymes has made it valuable for elucidating metabolic pathways and identifying new drug targets. For example, studies have shown that this compound can modulate the activity of< strong>catechol-O-methyltransferase (COMT), an enzyme that plays a critical role in neurotransmitter metabolism. Inhibiting COMT has been proposed as a strategy for treating neurological disorders by increasing the levels of active neurotransmitters.

Advances in computational chemistry have further enhanced our understanding of how Methyl({2-(1-methyl-piperidine)-4-yloxy)piperidine} interacts with biological targets. Molecular modeling techniques have been used to predict binding affinities and identify key interaction points between this compound and its intended receptors or enzymes. These computational studies have guided experimental efforts by providing insights into optimal structural modifications that can improve potency and selectivity. As computational power continues to grow, we can expect even more sophisticated models to be developed, which will accelerate the drug discovery process.

The toxicological profile of Methyl({2-(1-methy-p Piperidine)-4-yloxy)pip}eridine)amine is another area of active investigation. While preliminary studies suggest that this compound is well-tolerated at moderate doses, further research is needed to fully assess its safety profile. Evaluations involving acute toxicity assays, chronic exposure studies, and genetic toxicity tests will provide valuable data on potential risks associated with its use. Understanding these toxicological parameters is crucial for ensuring that any future therapeutic applications are both safe and effective.

In conclusion, Methyl({2-(1-methy-p Piperidine)-4-yloxy)pip}eridine)amine represents an exciting avenue for research in chemical biology and pharmaceutical development. Its complex structure offers numerous opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As our understanding of its pharmacological properties continues to evolve, we can anticipate new applications emerging from ongoing research efforts. The combination of synthetic chemistry expertise, computational modeling techniques, and rigorous toxicological assessments will be essential in realizing the full potential of this compound.